![molecular formula C21H25NO4 B6003390 [1-(2-hydroxy-3-methoxybenzyl)-3-piperidinyl](3-methoxyphenyl)methanone](/img/structure/B6003390.png)
[1-(2-hydroxy-3-methoxybenzyl)-3-piperidinyl](3-methoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[1-(2-hydroxy-3-methoxybenzyl)-3-piperidinyl](3-methoxyphenyl)methanone, commonly known as HMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HMP belongs to the class of benzylpiperidinylmethanone compounds and is known to possess analgesic, anti-inflammatory, and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of HMP is not fully understood. However, it is believed to act by modulating the activity of various neurotransmitters and receptors in the brain and spinal cord. HMP has been found to inhibit the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the transmission of pain signals. It has also been found to inhibit the activity of the cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
HMP has been found to produce a range of biochemical and physiological effects. It has been found to reduce pain sensitivity and inflammation in animal models. HMP has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. Additionally, HMP has been found to protect against neuronal damage and cell death in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
HMP has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. HMP has also been found to be well-tolerated in animal models, with no significant adverse effects reported. However, one of the limitations of HMP is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for the study of HMP. One area of interest is the development of more efficient synthesis methods to increase the yield of the compound. Another area of interest is the investigation of the potential therapeutic applications of HMP in human clinical trials. Additionally, further studies are needed to fully understand the mechanism of action of HMP and its potential interactions with other drugs. Finally, the development of more soluble forms of HMP could improve its potential use in experimental settings.
Synthesis Methods
The synthesis of HMP involves the condensation of 3-methoxybenzaldehyde and 3-methoxypiperidine in the presence of an acid catalyst, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with 2-hydroxy-3-methoxybenzyl bromide. The yield of the synthesis process is reported to be around 40%.
Scientific Research Applications
HMP has been extensively studied for its potential therapeutic applications in various medical conditions. It has been shown to possess analgesic properties and has been found to be effective in the treatment of neuropathic pain. HMP has also been found to possess anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory conditions such as arthritis. Additionally, HMP has been found to possess neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
[1-[(2-hydroxy-3-methoxyphenyl)methyl]piperidin-3-yl]-(3-methoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO4/c1-25-18-9-3-6-15(12-18)20(23)16-8-5-11-22(13-16)14-17-7-4-10-19(26-2)21(17)24/h3-4,6-7,9-10,12,16,24H,5,8,11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWYSABMMTSUXPE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)C2CCCN(C2)CC3=C(C(=CC=C3)OC)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.